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Compound of Interest

Compound Name: NH2-C4-NH-Boc

Cat. No.: B2487882 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of NH2-C4-NH-Boc (tert-butyl (4-

aminobutyl)carbamate), a key PROTAC linker used in advanced drug development.

This document provides critical safety protocols and logistical plans to ensure the safe handling

of NH2-C4-NH-Boc (CAS RN: 68076-36-8) in a laboratory setting. Adherence to these

guidelines is essential for minimizing exposure risks and ensuring a safe research environment.

This chemical is classified as a corrosive substance that can cause severe skin burns and eye

damage.[1][2]

Hazard Identification and Classification
NH2-C4-NH-Boc is identified with the following hazard classifications.

Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Sub-category 1B Danger

H314: Causes severe

skin burns and eye

damage.[1][2]

Corrosive to Metals Category 1 Warning
H290: May be

corrosive to metals.[2]
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A comprehensive PPE strategy is crucial for personnel safety. The following table summarizes

the required PPE for handling NH2-C4-NH-Boc.
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PPE Category Specification Rationale

Hand Protection

Double gloving recommended:

• Inner Glove: Nitrile rubber

(min. 0.1 mm thickness) •

Outer Glove: Butyl rubber or

Neoprene (min. 0.3 mm

thickness)

Provides robust protection

against a corrosive primary

amine.[3] Nitrile offers splash

resistance, while butyl rubber

and neoprene provide

extended protection.[3] Always

change gloves immediately

upon contamination.[3]

Eye and Face Protection

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield should be worn

over goggles when there is a

significant risk of splashes.[3]

Protects against severe eye

damage from splashes of the

corrosive material.[1][3]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat should be worn

over personal clothing.[3] For

larger quantities, a chemical-

resistant apron and sleeves

are recommended.[3] Wear

closed-toe shoes and long

pants.[3]

Protects skin from potential

splashes and contact with the

corrosive substance.[3]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[3] If engineering controls

are insufficient, a NIOSH-

approved full-face respirator

with an appropriate cartridge

(e.g., green for

ammonia/methylamine or

multi-gas/vapor) is required.[1]

[3]

Inhalation of dust or vapors

may cause respiratory

irritation.[4] Engineering

controls like fume hoods are

the primary method of

exposure control.[5]
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Safe Handling and Storage Protocol
Operational Plan:

Preparation: Before handling, ensure that a certified chemical fume hood is operational and

that all required PPE is readily available and inspected for integrity.[1][3]

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation of dust and aerosols.[1]

Avoid all contact with skin and eyes.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as acids, oxidizing agents, and foodstuff

containers.[1][2]

Protect containers against physical damage and check regularly for leaks.[2]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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